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Cat. No.: B1192164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AP1510 is a synthetic, cell-permeable small molecule that acts as a chemical inducer of

dimerization (CID). It is a valuable tool in chemical genetics and synthetic biology for the

controlled induction of protein-protein interactions in vitro and in vivo. AP1510 functions by

binding with high affinity to engineered protein domains, typically mutant forms of the FK506-

binding protein (FKBP), most notably FKBP12(F36V). The bivalent nature of AP1510 allows it

to simultaneously bind two FKBP(F36V)-tagged proteins, thereby inducing their dimerization or

oligomerization. This induced proximity can be used to activate signaling pathways, trigger

protein translocation, or reconstitute protein function in a dose-dependent and reversible

manner.

These application notes provide an overview of the use of AP1510 in various in vitro

dimerization assays, including recommended concentration ranges and detailed experimental

protocols.

Mechanism of Action
The fundamental principle behind AP1510-mediated dimerization involves the specific

interaction between the dimerizer and engineered protein domains. Target proteins of interest

are genetically fused to the FKBP(F36V) domain. The F36V mutation in FKBP12 creates a

pocket that accommodates the "bump" of the synthetic ligand, ensuring high specificity and
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minimizing off-target effects with endogenous wild-type FKBP12. Upon introduction, AP1510
acts as a molecular bridge, bringing two FKBP(F36V)-tagged proteins into close proximity.
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Seed cells expressing bipartite transcription factor and luciferase reporter

Treat cells with varying concentrations of AP1510

Incubate for 16-24 hours

Lyse cells

Measure luciferase activity

Analyze data and generate dose-response curve
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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